Cas no 2227648-94-2 (rac-(1R,2R)-2-(3-bromo-2,4-difluorophenyl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(3-bromo-2,4-difluorophenyl)cyclopropylmethanamine
• CAS No: 2227648-94-2
• MF: C₁₀H₁₀BrF₂N
• MW: 262.093908786774
• CID: 5766664
• PubChem ID: 165805672
• Update Time: 2025-10-30

rac-(1R,2R)-2-(3-bromo-2,4-difluorophenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-[(1R,2R)-2-(3-bromo-2,4-difluorophenyl)cyclopropyl]methanamine
• EN300-1916525
• 2227648-94-2
• rac-(1R,2R)-2-(3-bromo-2,4-difluorophenyl)cyclopropylmethanamine

• Inchi： 1S/C10H10BrF2N/c11-9-8(12)2-1-6(10(9)13)7-3-5(7)4-14/h1-2,5,7H,3-4,14H2/t5-,7+/m0/s1
• InChI Key： BHQITCZIYBZMOQ-CAHLUQPWSA-N
• SMILES： BrC1=C(C=CC(=C1F)[C@@H]1C[C@H]1CN)F

Computed Properties

• Exact Mass: 260.99647g/mol
• Monoisotopic Mass: 260.99647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,2R)-2-(3-bromo-2,4-difluorophenyl)cyclopropylmethanamine

Professional Introduction to rac-(1R,2R)-2-(3-bromo-2,4-difluorophenyl)cyclopropylmethanamine and CAS No. 2227648-94-2

Rac-(1R,2R)-2-(3-bromo-2,4-difluorophenyl)cyclopropylmethanamine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by the CAS number 2227648-94-2, represents a fascinating example of molecular design aimed at achieving high selectivity and efficacy in biological systems. The intricate structure of this molecule, featuring a cyclopropylmethylamine core appended with a 3-bromo-2,4-difluorophenyl group, makes it a promising candidate for further exploration in drug discovery and development.

The significance of this compound lies in its unique stereochemistry and the presence of multiple functional groups that can interact with biological targets in a precise manner. The cyclopropyl ring, known for its rigid conformation, contributes to the stability and specificity of the molecule, while the bromo and fluoro substituents on the aromatic ring enhance its binding affinity to potential receptors. This combination of structural features makes rac-(1R,2R)-2-(3-bromo-2,4-difluorophenyl)cyclopropylmethanamine an intriguing subject for further investigation.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways with high precision. The pharmaceutical industry has been particularly focused on identifying molecules that can interact with enzymes and receptors in a way that leads to therapeutic effects without significant off-target activity. Rac-(1R,2R)-2-(3-bromo-2,4-difluorophenyl)cyclopropylmethanamine fits well into this category, as its structural design suggests potential applications in treating various diseases by targeting specific biological mechanisms.

One of the most compelling aspects of this compound is its potential use in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with cancer and other diseases. By designing molecules that can selectively inhibit certain kinases, researchers aim to develop treatments that are both effective and have minimal side effects. The presence of the 3-bromo-2,4-difluorophenyl group in rac-(1R,2R)-2-(3-bromo-2,4-difluorophenyl)cyclopropylmethanamine suggests that it may have the ability to bind to kinase active sites with high affinity.

Furthermore, the stereochemistry of this compound is critical to its biological activity. The (1R,2R) configuration of the cyclopropylmethylamine moiety ensures that the molecule adopts a specific conformation that is optimal for binding to biological targets. This level of structural control is essential for achieving high efficacy and selectivity in drug design. Recent studies have shown that compounds with carefully designed stereochemistry often exhibit superior pharmacological properties compared to their racemic counterparts.

Another area where rac-(1R,2R)-2-(3-bromo-2,4-difluorophenyl)cyclopropylmethanamine shows promise is in the treatment of neurological disorders. Neurological diseases such as Alzheimer's and Parkinson's are characterized by the abnormal aggregation of proteins in the brain. Small molecules that can interfere with these aggregation processes have been explored as potential therapeutics. The unique structure of this compound may allow it to interact with disease-causing proteins in a way that disrupts their aggregation without harming healthy cells.

The synthesis of rac-(1R,2R)-2-(3-bromo-2,4-difluorophenyl)cyclopropylmethanamine presents several challenges due to its complex architecture. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as asymmetric catalysis and chiral resolution have been particularly useful in achieving the desired stereochemistry. These methods not only improve the yield of the target compound but also reduce the need for harsh reaction conditions.

In conclusion, rac-(1R,2R)-2-(3-bromo-2,4-difluorophenyl)cyclopropylmethanamine is a remarkable compound with significant potential in pharmaceutical research. Its unique structure and stereochemistry make it an attractive candidate for further development as a therapeutic agent. As research continues to uncover new applications for this molecule, it is likely that we will see more innovative uses emerge in the treatment of various diseases.